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Compound of Interest

Compound Name: 3-Amino-3-oxopropanoic acid

Cat. No.: B1196267 Get Quote

To preclude ambiguity, it is essential to define the molecule of interest.

IUPAC Name: 3-amino-3-oxopropanoic acid

Molecular Formula: C₃H₅NO₃

Synonyms: Malonamic acid, Carbamoylacetic acid, Malonic acid monoamide

This compound is a monoamide derivative of malonic acid.

Assessment of Biological Role
A thorough search of scientific databases for the biological role of 3-Amino-3-oxopropanoic
acid does not yield evidence of a well-characterized, primary biological function. It is not

prominently featured as a key metabolite in major metabolic pathways, a signaling molecule, or

a known biomarker for disease in the current body of scientific literature.

Distinction from Malonic Acid
Much of the confusion in the scientific literature arises from its structural similarity to malonic

acid. Malonic acid (propanedioic acid) is a dicarboxylic acid with a well-documented biological

role as a classical competitive inhibitor of succinate dehydrogenase (Complex II) in the

mitochondrial electron transport chain.

Malonic Acid as an Enzyme Inhibitor
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Malonic acid's structural similarity to succinate allows it to bind to the active site of succinate

dehydrogenase, thereby blocking the enzyme's normal function of oxidizing succinate to

fumarate. This inhibitory effect has been utilized in metabolic studies to probe the Krebs cycle

and cellular respiration.

It is crucial to emphasize that this inhibitory role is attributed to malonic acid, not 3-Amino-3-
oxopropanoic acid.

Derivatives in Drug Development
While 3-Amino-3-oxopropanoic acid itself lacks a defined biological role, derivatives of

malonic acid have been a subject of interest in drug discovery and development. These

derivatives have been investigated for a range of therapeutic applications, including their

potential as enzyme inhibitors beyond succinate dehydrogenase. For instance, malonic acid

derivatives have been explored as inhibitors of matrix metalloproteinases (MMPs).[1][2]

Conclusion
Based on the currently available scientific literature, a detailed technical guide on the core

biological role of 3-Amino-3-oxopropanoic acid cannot be constructed. There is a clear lack

of published data regarding its metabolism, signaling pathways, and involvement in disease.

The information that is often associated with this structural class of compounds predominantly

pertains to malonic acid and its derivatives.

Therefore, for researchers, scientists, and drug development professionals, 3-Amino-3-
oxopropanoic acid should be considered a compound with an uncharacterized biological role.

Future research may uncover specific functions, but at present, it remains an area with a

significant knowledge gap.

Due to the lack of defined signaling pathways or experimental workflows for 3-Amino-3-
oxopropanoic acid in the scientific literature, no visualizations can be provided. Similarly, the

absence of quantitative data precludes the creation of data tables.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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